Cas no 745784-01-4 ((R)-(+)-1-(4-Bromophenyl)ethyl isothiocyanate)

(R)-(+)-1-(4-Bromophenyl)ethyl isothiocyanate structure
745784-01-4 structure
Product Name:(R)-(+)-1-(4-Bromophenyl)ethyl isothiocyanate
CAS No:745784-01-4
MF:C9H8BrNS
MW:242.135519981384
CID:93008
PubChem ID:7018280
Update Time:2025-04-18

(R)-(+)-1-(4-Bromophenyl)ethyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • (R)-(+)-1-(4-Bromophenyl)ethyl isothiocyanate
    • 1-bromo-4-[(1R)-1-isothiocyanatoethyl]benzene
    • MFCD05664119
    • DTXSID10426979
    • (R)-(-)-1-(4-Bromophenyl)Ethyl Isothiocyanate
    • AKOS025295707
    • 745784-01-4
    • AG-G-96609
    • MDL： MFCD05664119
    • Inchi： 1S/C9H8BrNS/c1-7(11-6-12)8-2-4-9(10)5-3-8/h2-5,7H,1H3/t7-/m1/s1
    • InChI Key： YSTNXBHZXWCFQE-SSDOTTSWSA-N
    • SMILES： BrC1C=CC(=CC=1)[C@@H](C)N=C=S

Computed Properties

  • Exact Mass: 240.95600
  • Monoisotopic Mass: 240.95608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • Color/Form: Irritating yellow liquid
  • Density: 1.440
  • Boiling Point: 316.2°C at 760 mmHg
  • Flash Point: 145.1°C
  • Refractive Index: 1.596
  • PSA: 44.45000
  • LogP: 3.61290
  • Solubility: Hydrolyzable
  • Sensitiveness: Moisture Sensitive

(R)-(+)-1-(4-Bromophenyl)ethyl isothiocyanate Security Information

  • Hazardous Material transportation number：UN2810
  • Safety Instruction： S26-S36/37/39
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R20/21/22; R36/37/38
  • HazardClass：6.1
  • PackingGroup：III
  • Packing Group：III
  • Hazard Level：6.1

(R)-(+)-1-(4-Bromophenyl)ethyl isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(R)-(+)-1-(4-Bromophenyl)ethyl isothiocyanate Pricemore >>

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